Cas no 85514-43-8 (Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl-)

Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl-, is a bromo-functional silane coupling agent with a reactive bromine-terminated alkyl chain and a hydrolytically stable tert-butyldimethylsilyl (TBDMS) protecting group. This compound is particularly useful in organic synthesis and surface modification applications, where selective deprotection of the TBDMS group enables controlled functionalization. The bromopentyl moiety facilitates further derivatization via nucleophilic substitution, making it valuable for grafting onto substrates or crosslinking with polymers. Its stability under basic conditions and compatibility with a range of solvents enhance its versatility in advanced material design, including silicone hybrids and functional coatings. The product is handled under inert conditions to preserve reactivity.
Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl- structure
85514-43-8 structure
Product Name:Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl-
CAS No:85514-43-8
MF:C11H25BrOSi
MW:281.305104017258
MDL:MFCD20261073
CID:664155
PubChem ID:14381200
Update Time:2025-06-07

Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl-
    • 5-bromopentoxy-tert-butyl-dimethylsilane
    • [(5-Bromopentyl)oxy](1,1-dimethylethyl)dimethylsilane (ACI)
    • ((5-Bromopentyl)oxy)(tert-butyl)dimethylsilane
    • 1-Bromo-5-(tert-butyldimethylsiloxy)pentane
    • 1-Bromo-5-[(tert-butyldimethylsilyl)oxy]pentane
    • 5-(tert-Butyldimethylsilyloxy)pentyl bromide
    • 5-Bromo-1-(1,1,2,2-tetramethyl-1-silapropoxy)pentane
    • [(5-Bromopentyl)oxy](tert-butyl)dimethylsilane
    • SCHEMBL5168130
    • BS-17654
    • DTXSID60559600
    • MFCD20261073
    • 5-(t-butyldimethylsilyloxy)pentyl bromide
    • CS-0162405
    • D80446
    • [(5-bromo-1-pentyl)oxy]-(1,1-dimethylethyl)dimethylsilane
    • 85514-43-8
    • 1-Bromo-5-tert-butyldimethylsilyloxypentane
    • SY334524
    • KOZQNKNVCXHJPO-UHFFFAOYSA-N
    • AKOS037649260
    • MDL: MFCD20261073
    • Inchi: 1S/C11H25BrOSi/c1-11(2,3)14(4,5)13-10-8-6-7-9-12/h6-10H2,1-5H3
    • InChI Key: KOZQNKNVCXHJPO-UHFFFAOYSA-N
    • SMILES: BrCCCCCO[Si](C(C)(C)C)(C)C

Computed Properties

  • Exact Mass: 280.08580g/mol
  • Monoisotopic Mass: 280.08580g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 7
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2Ų

Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl- Pricemore >>

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Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl- Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen bromide Solvents: Toluene
2.1 Reagents: Imidazole Solvents: Dichloromethane
Reference
Acid-Catalyzed Intramolecular Ring-Opening Reactions of Cyclopropanated Oxabenzonorbornadienes with Carboxylic Acid Nucleophiles
Ho, Angel; et al, Synthesis, 2022, 54(5), 1422-1430

Production Method 2

Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dichloromethane ;  1 h, rt
Reference
2-Hexadecynoic acid inhibits plasmodial FAS-II enzymes and arrests erythrocytic and liver stage Plasmodium infections
Tasdemir, Deniz; et al, Bioorganic & Medicinal Chemistry, 2010, 18(21), 7475-7485

Production Method 3

Reaction Conditions
1.1 Reagents: Imidazole Solvents: Dimethylformamide ,  Tetrahydrofuran ;  0 °C; overnight, rt
Reference
High Affinity Electrophilic and Photoactivatable Covalent Endocannabinoid Probes for the CB1 Receptor
Li, Chen; et al, Journal of Medicinal Chemistry, 2005, 48(20), 6423-6429

Production Method 4

Reaction Conditions
1.1 Reagents: Boron tribromide Solvents: Dichloromethane ;  0 °C; 90 min, reflux
1.2 Solvents: Methanol ;  60 min, reflux
2.1 Reagents: Triethylamine ,  4-(Dimethylamino)pyridine Solvents: Dichloromethane ;  24 h, rt
Reference
Studies toward the Total Synthesis of Mumbaistatin, a Highly Potent Glucose-6-phosphate Translocase Inhibitor. Synthesis of a Mumbaistatin Analogue
Kaiser, Florian; et al, Journal of Organic Chemistry, 2002, 67(26), 9248-9256

Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl- Raw materials

Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl- Preparation Products

Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl- Suppliers

Amadis Chemical Company Limited
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(CAS:85514-43-8)Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl-
Order Number:A1055674
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 17:42
Price ($):281.0
Email:sales@amadischem.com

Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl- Related Literature

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Amadis Chemical Company Limited
(CAS:85514-43-8)Silane, [(5-bromopentyl)oxy](1,1-dimethylethyl)dimethyl-
A1055674
Purity:99%
Quantity:5g
Price ($):281.0
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